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Compound of Interest

Compound Name:
3-Bromo-2,5,6-trimethoxybenzoic

acid

Cat. No.: B1268548 Get Quote

Introduction
This document provides a preliminary technical overview of 3-Bromo-2,5,6-
trimethoxybenzoic acid. It is intended for researchers, scientists, and drug development

professionals. Due to the limited availability of published scientific literature specifically on this

compound, this guide summarizes its known chemical and physical properties. To provide

context for potential research and applications, a summary of the general biological activities of

substituted benzoic acids as a class is included, based on existing literature. The experimental

protocols and signaling pathways presented are illustrative examples based on related

compounds and should not be considered as experimentally validated for 3-Bromo-2,5,6-
trimethoxybenzoic acid.

Chemical and Physical Properties
A summary of the key chemical and physical data for 3-Bromo-2,5,6-trimethoxybenzoic acid
is presented below. This information is compiled from chemical supplier databases and publicly

available chemical information repositories.
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Property Value Reference(s)

IUPAC Name
3-bromo-2,5,6-

trimethoxybenzoic acid
[1]

CAS Number 101460-22-4 [1][2]

Chemical Formula C₁₀H₁₁BrO₅ [1]

MDL Number MFCD00191620 [2]

Synonyms
12W-0890, 3-bromo-2,5,6-

trimethoxy-benzoic acid
[1]

Purity Min. 97.0% (T) [2]

Spectroscopic Data ¹H NMR, ¹³C NMR, IR, MS [3]

Potential Biological Activities (Based on Substituted
Benzoic Acids)
While no specific biological activities have been documented for 3-Bromo-2,5,6-
trimethoxybenzoic acid in the reviewed literature, the broader class of substituted benzoic

acids is known to exhibit a range of biological effects. The nature and position of substituents

on the benzene ring play a crucial role in determining the potency and specificity of these

activities.[4] The following table summarizes some of the known activities of various substituted

benzoic acid derivatives, which may provide a starting point for the investigation of 3-Bromo-
2,5,6-trimethoxybenzoic acid.
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Biological Activity Description
Example
Compounds &
Targets

Reference(s)

Antimicrobial

Many benzoic acid

derivatives exhibit

activity against a

range of

microorganisms,

including bacteria and

fungi. The mechanism

often involves the

disruption of cellular

processes.

p-hydroxy benzoic

acid and its esters

(parabens) are

effective against

Staphylococcus

aureus, Escherichia

coli, and Candida

albicans.

[5][6]

Anti-inflammatory

Substituted benzoic

acids have

demonstrated the

ability to mitigate

inflammation. Some

derivatives are known

to inhibit key

inflammatory

pathways.

Salicylate derivatives

have been shown to

suppress the

expression of NF-κB,

a key regulator of

inflammation.

[7]

Anticancer

Certain derivatives

have shown cytotoxic

effects against various

cancer cell lines.

Quinazolinone and

acrylamide–PABA

analogs have

demonstrated

inhibitory activity

against MCF-7 breast

cancer cells.

[4]

Antioxidant

The ability to

scavenge free radicals

is a known property of

some substituted

benzoic acids.

Phenolic benzoic

acids are known to

exhibit antioxidant

properties.

[4]
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Enzyme Inhibition

This class of

compounds can act as

inhibitors for various

enzymes, thereby

modulating different

biological pathways.

The inhibitory

potential is typically

quantified by IC50

values against specific

enzymes.

[4]

Illustrative Experimental Protocols and Workflows
Due to the absence of specific published experimental protocols for 3-Bromo-2,5,6-
trimethoxybenzoic acid, the following sections provide generalized diagrams for a synthetic

workflow and a biological signaling pathway relevant to the broader class of substituted

benzoic acids.

General Synthetic Workflow for a Substituted Benzoic
Acid
The following diagram illustrates a general workflow for the synthesis, purification, and

characterization of a substituted benzoic acid. This is a representative example and would

require optimization for any specific compound.
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Caption: A generalized workflow for the synthesis and characterization of a substituted benzoic

acid.

Illustrative Signaling Pathway: NF-κB Inhibition
Some benzoic acid derivatives are known to modulate inflammatory responses through the NF-

κB signaling pathway. The following diagram provides a simplified representation of the

canonical NF-κB pathway and a hypothetical point of inhibition by a bioactive compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Illustrative NF-κB Signaling Pathway Inhibition
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Caption: A simplified diagram of the canonical NF-κB signaling pathway and a potential point of

inhibition.

Conclusion and Future Directions
3-Bromo-2,5,6-trimethoxybenzoic acid is a commercially available compound with well-

defined chemical identifiers and available spectral data. However, there is a notable lack of

published research on its synthesis, biological activity, and potential applications. Based on the

known activities of the broader class of substituted benzoic acids, this compound could be a

candidate for investigation in areas such as antimicrobial, anti-inflammatory, and anticancer

research. Future studies should focus on developing and documenting a reliable synthetic

route, followed by a comprehensive evaluation of its biological profile. Such research would be

essential to determine if 3-Bromo-2,5,6-trimethoxybenzoic acid possesses any unique and

valuable properties for the fields of medicinal chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1268548#initial-investigation-of-3-bromo-2-5-6-
trimethoxybenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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